Cas no 303150-26-7 (1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-N-(2-hydroxyethyl)-N-methyl-4-piperidinecarboxamide)

• Product Name: 1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-N-(2-hydroxyethyl)-N-methyl-4-piperidinecarboxamide
• CAS No: 303150-26-7
• MF: C₁₅H₁₉ClF₃N₃O₂
• MW: 365.778473138809
• MDL: MFCD00172259
• CID: 1442348
• PubChem ID: 2773877
• Update Time: 2025-06-24

1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-N-(2-hydroxyethyl)-N-methyl-4-piperidinecarboxamide Chemical and Physical Properties

Names and Identifiers

• 1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-N-(2-hydroxyethyl)-N-methylpiperidine-4-carboxamide
• 1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-N-(2-hydroxyethyl)-N-methyl-4-piperidinecarboxamide
• Bionet1_000930
• AC1MCNLE
• CTK8A4512
• HMS570K12
• MolPort-001-775-525
• HMS2656P08
• 1-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-2-N-(2-HYDROXYETHYL)-N-METHYL-4-PIPERIDINECARBOXAMIDE
• AKOS005069482
• 303150-26-7
• SMR000333542
• CS-0333246
• J-503118
• MLS000696194
• DTXSID10378762
• 11F-957
• 1-[3-chloro-5-(trifluoromethyl)pyrid-2-yl]-n-(2-hydroxyethyl)-n-methyl-4-piperidine carboxamide
• CHEMBL1418414
• MFCD00172259
• 1-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-N-(2-hydroxyethyl)-N-methylpiperidine-4-carboxamide
• 1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-N-(2-hydroxyethyl)-N-methyl-4-piperidinecarboxamide

• MDL： MFCD00172259
• Inchi： 1S/C15H19ClF3N3O2/c1-21(6-7-23)14(24)10-2-4-22(5-3-10)13-12(16)8-11(9-20-13)15(17,18)19/h8-10,23H,2-7H2,1H3
• InChI Key： AUFCNIZMJPYWDN-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1N1CCC(C(N(C)CCO)=O)CC1

Computed Properties

• Exact Mass: 365.1117890g/mol
• Monoisotopic Mass: 365.1117890g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Melting Point: 113-115°C

1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-N-(2-hydroxyethyl)-N-methyl-4-piperidinecarboxamide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-N-(2-hydroxyethyl)-N-methyl-4-piperidinecarboxamide

Introduction to 1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-N-(2-hydroxyethyl)-N-methyl-4-piperidinecarboxamide (CAS No. 303150-26-7)

1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-N-(2-hydroxyethyl)-N-methyl-4-piperidinecarboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 303150-26-7, belongs to a class of molecules that exhibit promising properties for further development in medicinal applications. The presence of multiple functional groups, including chloro, trifluoromethyl, hydroxyethyl, and methyl substituents, contributes to its complex chemical behavior and makes it a subject of interest for researchers exploring novel therapeutic agents.

The structural framework of 1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-N-(2-hydroxyethyl)-N-methyl-4-piperidinecarboxamide incorporates a pyridine core, which is a common motif in many bioactive molecules. The pyridine ring is flanked by chloro and trifluoromethyl groups at the 3rd and 5th positions, respectively, which are known to enhance the lipophilicity and metabolic stability of the compound. Additionally, the N-(2-hydroxyethyl)-N-methyl substitution at the 4-piperidinecarboxamide position introduces polar and hydrophilic characteristics, potentially influencing its solubility and interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic properties of such compounds with greater accuracy. The combination of electronic and steric effects arising from the various substituents in 1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-N-(2-hydroxyethyl)-N-methyl-4-piperidinecarboxamide suggests that it may exhibit favorable binding affinities to specific enzymes or receptors. This has prompted investigations into its potential as a lead compound for drug discovery programs targeting various therapeutic areas.

In particular, the trifluoromethyl group is a well-documented pharmacophore that enhances binding interactions due to its ability to engage in multiple non-covalent interactions with biological targets. Its presence in 1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-N-(2-hydroxyethyl)-N-methyl-4-piperidinecarboxamide may contribute to improved pharmacological properties such as increased bioavailability and prolonged half-life. Furthermore, the hydroxyethyl side chain provides a site for hydrogen bonding, which can be crucial for stabilizing interactions with protein targets.

The piperidine ring is another key structural element that often enhances oral bioavailability by improving metabolic stability. In 1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-N-(2-hydroxyethyl)-N-methyl-4-piperidinecarboxamide, the N-methylation at the piperidine nitrogen further reinforces this stability, making it a promising candidate for further exploration in drug development. These structural features collectively contribute to the compound's potential as a versatile scaffold for medicinal chemistry innovation.

Current research in the field of medicinal chemistry increasingly emphasizes the importance of understanding structure-activity relationships (SAR) to optimize drug candidates. The multifaceted nature of 1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-N-(2-hydroxyethyl)-N-methyl-4-piperidinecarboxamide provides ample opportunities for SAR studies. By systematically modifying individual substituents and evaluating changes in biological activity, researchers can gain insights into the key determinants of efficacy and selectivity.

One area of active investigation involves exploring the potential of this compound as an inhibitor or modulator of enzymes involved in inflammatory pathways. The pyridine moiety is frequently found in molecules targeting such pathways due to its ability to interact with heme groups or other critical residues in enzyme active sites. Additionally, the electron-withdrawing nature of the chloro and trifluoromethyl groups may enhance binding affinity through electrostatic or dipole-dipole interactions.

Another promising direction is the investigation of 1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-N-(2-hydroxyethyl)-N-methyl-4-piperidinecarboxamide as a potential antiviral agent. The structural features present in this compound suggest that it may interfere with viral replication mechanisms by inhibiting key enzymes or proteins involved in viral life cycles. Preliminary computational studies have indicated that modifications to the hydroxyethyl side chain could enhance antiviral activity while maintaining favorable pharmacokinetic profiles.

The synthesis of 1-3-Chloro-5-(trifluoromethoxy)pyrindine derivatives has been reported as an efficient approach to accessing related scaffolds, which may provide valuable starting points for further derivatization. While not directly involving our target compound, these methodologies highlight the growing interest in developing efficient synthetic routes to complex heterocyclic systems like those found in 1-3-Chloro -5 - (trifluoro methyl ) - - ( - hydro xy ethyl ) - N - ( - me thy l ) - 4 - pi per id ine car bo x am ide . Advances in synthetic techniques continue to facilitate access to increasingly complex molecular architectures.

The role of fluorine atoms in pharmaceuticals cannot be overstated. Their incorporation into drug candidates often leads to improved pharmacological properties such as enhanced binding affinity, metabolic stability, and resistance to enzymatic degradation. In 1 - 3 - Chlor o - 5 -( trifuoro methyl ) - 2 - py ridi ny l - N -( 2 - hy dro xy eth yl ) - N-me thy l - 4 pi per id ine car bo x am ide, the presence of two fluorine atoms at the trifluoromethoxy position exemplifies how these elements can be strategically employed to optimize drug-like characteristics.

Future studies on 1-chloro -- ( trifuoro methyl ) --py ridine derivatives are likely to focus on expanding their therapeutic applications beyond current areas under investigation . For instance , exploring their potential as kinase inhibitors , where similar scaffolds have shown promise , could open up new avenues for treating cancers or inflammatory diseases . Additionally , investigating their interactions with nucleic acid targets , such as DNA or RNA , might reveal novel mechanisms relevant to gene expression regulation or viral replication inhibition.

The development of novel synthetic methodologies remains crucial for enabling rapid access to structurally diverse libraries required for high-throughput screening programs . Techniques such as transition-metal-catalyzed cross-coupling reactions , flow chemistry , and biocatalysis are increasingly being employed to streamline synthetic routes while maintaining high yields and selectivity . These advancements will be instrumental in accelerating the discovery process for compounds like 1-chloro--(trifluoro methyl)--py ridine derivatives .